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Compound of Interest

Compound Name: 2-Chloro-5-methylaniline

Cat. No.: B1583412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 2-Chloro-5-methylaniline (CAS No. 95-81-8). The information is

compiled and presented to meet the needs of laboratory and drug development professionals,

with a focus on data clarity, detailed protocols, and visual representations of safety procedures.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Chloro-5-methylaniline is

presented below. These properties are essential for understanding its behavior in a laboratory

setting.
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Property Value Source(s)

Molecular Formula C₇H₈ClN [1][2]

Molecular Weight 141.60 g/mol [1]

Appearance
Tan crystalline solid / White to

Almost white powder to lump
[3]

Melting Point 29-30 °C

Boiling Point 228-230 °C

Flash Point 107 °C (224.6 °F) - closed cup

Solubility
Does not mix well with water.

Soluble in hot alcohol.
[3][4]

Vapor Density >1 (air=1) [3]

Toxicological Data and Hazard Identification
2-Chloro-5-methylaniline is classified as a hazardous substance.[3] Understanding its

toxicological profile is critical for safe handling.
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 / Category 4
H301: Toxic if swallowed[5] /

H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Category 3 / Category 4

H311: Toxic in contact with

skin[5] / H312: Harmful in

contact with skin[1]

Acute Toxicity, Inhalation Category 2 / Category 4
H330: Fatal if inhaled[5] /

H332: Harmful if inhaled[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure[5]

Key Health Effects:

May cause sensitization by skin contact.[3]

There is limited evidence of a carcinogenic effect.[3]

The material may induce methemoglobinemia following exposure, leading to oxygen

starvation (anoxia). Symptoms include a bluish discoloration of the skin (cyanosis) and

breathing difficulties, which may be delayed for several hours after exposure.[3]

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is mandatory when working with 2-Chloro-5-
methylaniline.

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protection is essential.
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Personal Protective Equipment (PPE) Protocol

Entry into
Handling Area

Wear safety glasses with side shields or chemical goggles.
Do not wear contact lenses.

Step 1 Exit Handling
Area

Wear chemical protective gloves (e.g., PVC).
Select gloves based on breakthrough time (EN 374).

Step 2 Wear a lab coat or overalls.Step 3 Use in a well-ventilated area.
If dust is generated, use a dust respirator (e.g., N95).

Step 4 Wear safety footwear or gumboots.Step 5 Wash hands thoroughly with soap and water after handling.
Launder contaminated clothing separately before reuse.

Post-Handling
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Minor Spill Response Major Spill Response

Spill Detected

is_major

Assess Spill Size

Wear appropriate PPE
(gloves, goggles, respirator)

Use dry clean-up procedures.
Dampen with water to prevent dusting.

Vacuum or sweep up.

Place in suitable, labeled
containers for disposal.

Clean the spill area.

Clear area of personnel and move upwind.

Alert Emergency Responders.

Wear breathing apparatus and
full protective gear.

Contain spill with sand, earth,
or vermiculite.

Collect recoverable product into
labeled containers.

Neutralize/decontaminate residue.

Seal in labeled drums for disposal.

Minor Major

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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